4-ethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C25H33N3O3/c1-3-31-22-9-6-19(7-10-22)25(29)26-18-24(28-13-15-30-16-14-28)21-8-11-23-20(17-21)5-4-12-27(23)2/h6-11,17,24H,3-5,12-16,18H2,1-2H3,(H,26,29)
• InChI Key: VGMXIXHGBMHEIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC(C2=CC3=C(C=C2)N(CCC3)C)N4CCOCC4
• Molecular Formula: C25H33N3O3
• Molecular Weight: 423.5 g/mol

Description

The compound “4-ethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide” is a chemical substance with the molecular formula C26H35N3O2. It has a molecular weight of 421.585. This product is not intended for human or veterinary use and is for research use only.

Physical And Chemical Properties Analysis

The compound has a logP value of 3.6068, a logD value of 2.7569, and a logSw value of -3.7636. These values indicate the compound’s solubility and distribution characteristics in different mediums.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies exploring the synthesis of novel benzodifuranyl derivatives, triazines, oxadiazepines, and thiazolopyrimidines derived from natural precursors like visnaginone and khellinone. These derivatives show potential as anti-inflammatory and analgesic agents, with some showing high selectivity for COX-2 inhibition and significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Investigations into the synthesis of 1,2,4-triazole derivatives have been conducted, yielding compounds with antimicrobial activities. These studies involve the reaction of various ester ethoxycarbonylhydrazones with primary amines, leading to the production of novel compounds screened for their antimicrobial properties (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Biological Applications and Potential Therapeutic Uses

• The Bischler–Napieralski isoquinoline synthesis process, which may involve compounds similar to the one , has been studied for its potential to yield both normal and abnormal reaction products. This research contributes to understanding the reaction mechanisms and the synthesis of isoquinoline derivatives, which have various pharmacological applications (Doi, Shirai, & Sato, 1997).
• Studies on tetrahydroisoquinolines, including structural analogs, have explored their actions on blood pressure, respiration, and smooth muscle, highlighting the physiological impacts of chemical constitution on their biological activities. Such research provides insights into the potential therapeutic applications of these compounds (Fassett & Hjort, 1938).